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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-1,3-

propanediamine

Cat. No.: B145443 Get Quote

Technical Support Center: N-(2-Aminoethyl)-1,3-
propanediamine
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of N-(2-Aminoethyl)-1,3-
propanediamine.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for N-(2-Aminoethyl)-1,3-
propanediamine?

A: N-(2-Aminoethyl)-1,3-propanediamine should be stored in a tightly closed container in a

dry, cool, and well-ventilated place.[1][2] The recommended storage temperature is below

+30°C.[3] It should be stored away from incompatible materials, heat, and sources of ignition.

[4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A: When handling N-(2-Aminoethyl)-1,3-propanediamine, it is crucial to use appropriate

personal protective equipment. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][4]
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Skin Protection: Chemical-resistant gloves and impervious clothing.[1] A chemical-resistant

protective suit, boots, and an apron may also be necessary depending on the scale of work.

[2][4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be used.[1]

Q3: What materials are incompatible with N-(2-Aminoethyl)-1,3-propanediamine?

A: This compound is incompatible with strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[4] Contact with these substances should be avoided to prevent hazardous

reactions.

Q4: Is N-(2-Aminoethyl)-1,3-propanediamine sensitive to air or moisture?

A: Yes, the material is hygroscopic.[4] Therefore, it is critical to keep the container tightly sealed

to prevent moisture absorption from the air. Some sources also recommend storing it under an

inert gas.[5]

Troubleshooting Guide
Problem: The compound has changed color or appearance.

Possible Cause: This could indicate contamination or degradation. Exposure to air, moisture,

or incompatible materials can alter the compound's purity.

Solution: Do not use the compound if its appearance has changed. Dispose of it according to

your institution's hazardous waste disposal procedures. Review your storage and handling

procedures to identify and correct any potential sources of contamination.

Problem: A spill has occurred.

Solution:

Ensure the area is well-ventilated.

Wear appropriate personal protective equipment (PPE), including respiratory protection,

chemical-resistant gloves, and safety goggles.
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Contain the spill using an inert absorbent material like sand or vermiculite.

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Dispose of the waste in accordance with local, state, and federal regulations.

Quantitative Data Summary
Parameter Value Reference

Storage Temperature Below +30°C [3]

Density 0.928 g/mL at 25°C [1][6]

Refractive Index n20/D 1.4815 [3][6]

Flash Point 97 °C (206.6 °F) - closed cup [6]

Experimental Protocols & Workflows
Standard Handling and Storage Workflow
The following diagram outlines the best practices for the handling and storage of N-(2-
Aminoethyl)-1,3-propanediamine in a laboratory setting.
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Standard Handling and Storage Workflow for N-(2-Aminoethyl)-1,3-propanediamine

Preparation

Handling

Storage Cleanup & Disposal

Start: Obtain N-(2-Aminoethyl)-1,3-propanediamine

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Fume Hood

Weigh or Aliquot Compound

Use in Experiment

Decontaminate Work AreaTightly Seal Container

Store in Cool, Dry, Well-Ventilated Area
(Below +30°C)

Store Away from Incompatible Materials
(Acids, Oxidizers)

Dispose of Waste According to Regulations

End

Click to download full resolution via product page

Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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